Cas no 220004-17-1 (2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole)

• Product Name: 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole
• CAS No: 220004-17-1
• MF: C₉H₇BrF₄O₂
• MW: 303.04829621315
• MDL: MFCD28040491
• CID: 4641925
• Update Time: 2025-06-13

2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole

• MDL： MFCD28040491
• Inchi： 1S/C9H7BrF4O2/c1-15-6-4-2-3-5-7(6)16-9(13,14)8(10,11)12/h2-5H,1H3
• InChI Key： YZBBPTSCMLAFKB-UHFFFAOYSA-N
• SMILES： C1(OC(F)(F)C(Br)(F)F)=CC=CC=C1OC

Additional information on 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole

Comprehensive Overview of 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole (CAS No. 220004-17-1)

2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole (CAS No. 220004-17-1) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique bromo-tetrafluoroethoxy moiety, is widely utilized as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. Its molecular structure, combining an anisole core with a tetrafluoroethoxy side chain, offers exceptional reactivity and stability, making it a valuable asset in modern chemical research.

In recent years, the demand for fluorinated compounds like 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole has surged due to their applications in high-performance materials. Researchers and industries are particularly interested in its role in designing heat-resistant polymers and low-surface-energy coatings, which are critical for aerospace, automotive, and electronics sectors. The compound's ability to impart hydrophobicity and chemical resistance aligns with the growing trend toward sustainable and durable materials, a topic frequently searched in scientific and industrial forums.

From a synthetic perspective, CAS No. 220004-17-1 serves as a key building block for introducing fluorinated groups into complex molecules. Its bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in drug discovery and material engineering. This adaptability has led to its inclusion in studies exploring green chemistry and catalytic processes, addressing the global push for environmentally friendly synthetic methods.

The compound's stability under harsh conditions also makes it a candidate for high-temperature applications. For instance, it has been investigated as a precursor for liquid crystal materials and OLED (organic light-emitting diode) technologies, where thermal and oxidative stability are paramount. These applications resonate with current searches on next-generation display technologies and energy-efficient lighting, highlighting its relevance in cutting-edge research.

Safety and handling of 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole are often discussed in academic and industrial settings. While it is not classified as a hazardous material, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended to ensure safe laboratory practices. This aligns with the increasing focus on laboratory safety protocols and chemical handling best practices, which are frequently queried by professionals and students alike.

In summary, 2-(2-Bromo-1,1,2,2-tetrafluoroethoxy)anisole (CAS No. 220004-17-1) stands out as a multifunctional compound with broad applications in advanced materials and synthetic chemistry. Its unique properties and adaptability to modern industrial needs make it a subject of ongoing research and innovation, catering to the evolving demands of technology and sustainability.